Quinoxaline Quinoxaline Quinoxaline, also called a benzopyrazine, in organic chemistry, is a heterocyclic compound containing a ring complex made up of a benzene ring and a pyrazine ring. It is a colorless oil that melts just above room temperature. Although quinoxaline itself is mainly of academic interest, quinoxaline derivatives are used as dyes, pharmaceuticals, and antibiotics such as olaquindox, carbadox, echinomycin, levomycin and actinoleutin.
Brand Name: Vulcanchem
CAS No.: 91-19-0
VCID: VC0540870
InChI: InChI=1S/C8H6N2/c1-2-4-8-7(3-1)9-5-6-10-8/h1-6H
SMILES: C1=CC=C2C(=C1)N=CC=N2
Molecular Formula: C8H6N2
Molecular Weight: 130.15 g/mol

Quinoxaline

CAS No.: 91-19-0

Cat. No.: VC0540870

Molecular Formula: C8H6N2

Molecular Weight: 130.15 g/mol

Purity: >98% (or refer to the Certificate of Analysis)

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Quinoxaline - 91-19-0

Specification

Description Quinoxaline, also called a benzopyrazine, in organic chemistry, is a heterocyclic compound containing a ring complex made up of a benzene ring and a pyrazine ring. It is a colorless oil that melts just above room temperature. Although quinoxaline itself is mainly of academic interest, quinoxaline derivatives are used as dyes, pharmaceuticals, and antibiotics such as olaquindox, carbadox, echinomycin, levomycin and actinoleutin.
CAS No. 91-19-0
Molecular Formula C8H6N2
Molecular Weight 130.15 g/mol
IUPAC Name quinoxaline
Standard InChI InChI=1S/C8H6N2/c1-2-4-8-7(3-1)9-5-6-10-8/h1-6H
Standard InChI Key XSCHRSMBECNVNS-UHFFFAOYSA-N
SMILES C1=CC=C2C(=C1)N=CC=N2
Canonical SMILES C1=CC=C2C(=C1)N=CC=N2
Appearance Solid powder
Boiling Point 229.5 °C
Melting Point 28.0 °C

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